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Compound of Interest

Compound Name: 3-Fluoro-2-iodoaniline

Cat. No.: B1320775

Essential Safety and Handling Guide for 3-
Fluoro-2-iodoaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Fluoro-2-iodoaniline in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Safety Summary

3-Fluoro-2-iodoaniline is a hazardous substance that requires careful handling. It is harmful if
swallowed, inhaled, or comes into contact with skin.[1] It is also known to cause serious eye
and skin irritation.[1][2]
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Hazard Classification

GHS Hazard Statement

Acute Toxicity, Oral (Category 4)

H302:

Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 4)

H312:

Harmful in contact with skin[1]

Acute Toxicity, Inhalation (Category 4)

H332:

Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2)

H315:

Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category
2A)

H319:

Causes serious eye irritation[1][2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation

H335:

May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Fluoro-2-

iodoaniline to prevent exposure.
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PPE Category

Equipment Specification

Standard

Eye and Face Protection

Chemical safety goggles or a

face shield.

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

[3]4]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected prior to use

and disposed of properly after.

Conforming to EN 374 (EU) or
ASTM F739 (US).[5][6]

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or risk of
splashing, an impervious gown

is recommended.[7]

N/A

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator.[3][4]

N/A

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of 3-Fluoro-2-

iodoaniline.

e Preparation:

o Ensure a chemical fume hood is operational and available.

[¢]

[¢]

[e]

Have a spill kit readily accessible.

Gather all necessary PPE and ensure it is in good condition.

Prepare a designated and clearly labeled waste container for halogenated organic waste.
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e Handling:

o

Don all required PPE before entering the designated handling area.

Conduct all weighing and transferring of 3-Fluoro-2-iodoaniline within a chemical fume

[¢]

hood to avoid inhalation of dust or vapors.

[¢]

Avoid direct contact with the chemical. Use appropriate tools (spatulas, etc.) for handling.

o

Keep the container tightly closed when not in use.[5]
e Post-Handling:

o Decontaminate the work area and any equipment used.

o Carefully remove PPE, avoiding self-contamination.

o Wash hands thoroughly with soap and water after handling.[3]
Disposal Plan

Proper disposal of 3-Fluoro-2-iodoaniline and its containers is crucial to prevent
environmental contamination and ensure safety.

o Waste Segregation:

o All waste containing 3-Fluoro-2-iodoaniline, including contaminated consumables (e.g.,
gloves, wipes, filter paper), must be collected in a designated, properly labeled, and
sealed container for halogenated waste.

« Container Management:
o The waste container must be made of a compatible material and kept closed.

o The label should clearly identify the contents as "Hazardous Waste: 3-Fluoro-2-
iodoaniline" and include appropriate hazard symbols.

o Disposal Route:
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o Dispose of the chemical and its container through a licensed and approved hazardous
waste disposal company.[3][8]

o Do not dispose of this chemical down the drain or in general waste.[3]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for waste pickup.[8]

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]
Seek medical attention if irritation persists.

 |In case of eye contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

« If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[3] Seek medical attention if you feel unwell.

« If swallowed: Rinse mouth with water.[5] Do NOT induce vomiting. Seek immediate medical

attention.

 In case of a spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert
absorbent material (e.g., sand, vermiculite) and collect it into a suitable container for
disposal.[4][9]

Workflow for Handling and Disposal of 3-Fluoro-2-iodoaniline

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.benchchem.com/product/b1320775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

1. Preﬁ;aration

Verify Fume Hood Operation

\ 4

Assemble & Inspect PPE

Y

Locate Spill Kit

Y

Prepare Labeled Waste Container

2. Handling (in Fume Hood)

Don PPE

\ 4

Weigh & Transfer Chemical

\ 4

Keep Container Closed

3. Post-Handling

Decontaminate Work Area

Y

Doff PPE Correctly

\ 4

Wash Hands Thoroughly

4. Disposal

Segregate Halogenated Waste

\ 4

Seal & Label Waste Container

Y

Contact EHS for Pickup

A4

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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